Cas no 94481-72-8 (1-Deoxy-1-nitro-L-galactitol)

• Product Name: 1-Deoxy-1-nitro-L-galactitol
• CAS No: 94481-72-8
• MF: C₆H₁₃NO₇
• MW: 211.169922590256
• CID: 813451
• PubChem ID: 91871680
• Update Time: 2025-06-11

1-Deoxy-1-nitro-L-galactitol Chemical and Physical Properties

Names and Identifiers

• D-Galactitol,6-deoxy-6-nitro-
• 1-DEOXY-1-NITRO-L-GALACTITOL
• (2S,3R,4S,5R)-6-NITROHEXANE-1,2,3,4,5-PENTOL
• J-200016
• 94481-72-8
• (2S,3R,4S,5R)-6-nitrohexane-1,2,3,4,5-pentaol
• NS00093081
• GEO-04691
• W-204109
• 1-Deoxy-1-nitro-L-galactitol

• Inchi： 1S/C6H13NO7/c8-2-4(10)6(12)5(11)3(9)1-7(13)14/h3-6,8-12H,1-2H2/t3-,4+,5+,6-/m1/s1
• InChI Key： HOFCJTOUEGMYBT-DPYQTVNSSA-N
• SMILES： O[C@@H]([C@@H](C[N+](=O)[O-])O)[C@@H]([C@H](CO)O)O

Computed Properties

• Exact Mass: 424.262502
• Monoisotopic Mass: 424.262502
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -3.1

Experimental Properties

• Color/Form: Not available
• Density: 1.5172 (rough estimate)
• Melting Point: 142 °C
• Boiling Point: 350.84°C (rough estimate)
• Flash Point: 268.9°C
• Refractive Index: 1.4240 (estimate)
• PSA: 146.97000
• LogP: -2.77780
• Solubility: Not available

1-Deoxy-1-nitro-L-galactitol Security Information

• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Monosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Monosaccharides

Additional information on 1-Deoxy-1-nitro-L-galactitol

1-Deoxy-1-nitro-L-galactitol (CAS No. 94481-72-8): An Overview of Its Structure, Properties, and Applications

1-Deoxy-1-nitro-L-galactitol (CAS No. 94481-72-8) is a unique compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This compound is a derivative of L-galactitol, with a nitro group replacing the hydroxyl group at the C1 position. The structural modification imparts distinct chemical and biological properties, making it a valuable molecule for various applications.

The structure of 1-Deoxy-1-nitro-L-galactitol consists of a six-carbon sugar alcohol backbone with a nitro group at the C1 position. This substitution alters the electronic and steric properties of the molecule, influencing its reactivity and interactions with biological systems. The nitro group is known for its strong electron-withdrawing effect, which can modulate the compound's behavior in different environments.

In terms of physical properties, 1-Deoxy-1-nitro-L-galactitol is a white crystalline solid with a high melting point. It is soluble in water and polar organic solvents, which facilitates its use in various experimental conditions. The compound's solubility profile is crucial for its application in solution-based reactions and biological assays.

The chemical properties of 1-Deoxy-1-nitro-L-galactitol are characterized by its reactivity as a nitro sugar derivative. The nitro group can undergo reduction to form amino derivatives, which are important intermediates in synthetic chemistry and drug development. Additionally, the compound can participate in nucleophilic substitution reactions, making it a versatile building block for the synthesis of more complex molecules.

Recent research has highlighted the potential of 1-Deoxy-1-nitro-L-galactitol in various biological contexts. Studies have shown that this compound can inhibit specific enzymes involved in carbohydrate metabolism, making it a promising lead for the development of new therapeutic agents. For instance, it has been investigated for its ability to inhibit glycosidases, which are key enzymes in the breakdown of complex carbohydrates. This inhibition could have implications for treating metabolic disorders such as diabetes.

Furthermore, 1-Deoxy-1-nitro-L-galactitol has been explored for its antimicrobial properties. Research indicates that the compound can disrupt bacterial cell walls and inhibit the growth of certain pathogenic bacteria. This property makes it a potential candidate for developing new antibiotics or antimicrobial agents to combat drug-resistant strains.

In the realm of pharmaceutical research, 1-Deoxy-1-nitro-L-galactitol has shown promise as a prodrug or drug delivery vehicle. The nitro group can be selectively reduced under specific conditions, releasing active metabolites at targeted sites within the body. This controlled release mechanism can enhance the efficacy and reduce the side effects of therapeutic agents.

The synthesis of 1-Deoxy-1-nitro-L-galactitol typically involves multi-step processes that start from readily available precursors such as L-galactose or L-galactitol. Key steps include protection of hydroxyl groups, introduction of the nitro group via nitration reactions, and subsequent deprotection to yield the final product. Advances in synthetic methodologies have improved the efficiency and scalability of these processes, making 1-Deoxy-1-nitro-L-galactitol more accessible for large-scale applications.

In conclusion, 1-Deoxy-1-nitro-L-galactitol (CAS No. 94481-72-8) is a multifaceted compound with significant potential in both fundamental research and practical applications. Its unique structure and properties make it an attractive molecule for further exploration in areas such as enzyme inhibition, antimicrobial activity, and drug delivery systems. As ongoing research continues to uncover new insights into its behavior and applications, 1-Deoxy-1-nitro-L-galactitol is poised to play an increasingly important role in advancing scientific knowledge and developing innovative solutions in healthcare and beyond.